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Compound of Interest

Compound Name: Pemigatinib

Cat. No.: B609903

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals who handle Pemigatinib. Adherence to these procedural
guidelines is essential for minimizing exposure risk and ensuring a safe laboratory
environment. Pemigatinib, a potent kinase inhibitor, requires specific handling protocols due to
its potential pharmacological effects. While some safety data sheets (SDS) classify
Pemigatinib as an irritant and harmful if swallowed, others do not.[1][2][3] Given this
discrepancy and the nature of the compound, a conservative approach is warranted, treating it
as a hazardous substance.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Pemigatinib in a
laboratory setting. These recommendations are based on guidelines for handling potent
pharmaceutical compounds and hazardous drugs.[4][5]
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PPE Category

Specification

Purpose

Hand Protection

Double-gloving with
chemotherapy-tested nitrile
gloves (ASTM D6978-05)

Provides a robust barrier
against skin contact and
absorption. The outer glove
should be changed
immediately upon
contamination.

Body Protection

Disposable, solid-front, back-
closing gown made of a low-

lint, impervious material

Protects skin and personal
clothing from contamination
with Pemigatinib dust or

solutions.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Prevents eye exposure to
Pemigatinib particles or

splashes.

Respiratory Protection

NIOSH-approved N95 or
higher respirator (e.g., P100)

Minimizes the risk of inhaling
Pemigatinib dust, especially
during weighing and

reconstitution.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to prevent contamination and ensure

safety.

Receiving and Storage

 Inspect Package: Upon receipt, visually inspect the shipping container for any signs of

damage or leakage.

» Don PPE: Before opening the package, at a minimum, wear a lab coat and single-use nitrile

gloves.

» Verify Contents: Open the package in a designated receiving area and verify the contents

against the shipping documents.
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o Segregated Storage: Store Pemigatinib in a clearly labeled, sealed container in a
designated, well-ventilated, and access-restricted area. Follow the storage temperature
recommendations provided by the manufacturer.[2]

Handling and Preparation

o Designated Area: All handling of Pemigatinib, especially weighing and reconstitution of the
powdered form, should be conducted in a designated area, such as a chemical fume hood or
a biological safety cabinet, to contain any airborne particles.

o Full PPE: All personnel involved in the handling and preparation of Pemigatinib must wear
the full PPE as outlined in the table above.

» Spill Kit: Ensure a spill kit containing appropriate absorbent materials, cleaning agents, and
waste disposal bags is readily available in the handling area.

Disposal Plan

All waste generated from the handling of Pemigatinib is considered hazardous and must be
disposed of accordingly.

» Segregate Waste: All contaminated materials, including gloves, gowns, vials, and cleaning
materials, must be placed in a designated, sealed, and clearly labeled hazardous waste
container.

o Follow Regulations: Dispose of the hazardous waste in accordance with all local, state, and
federal regulations for chemical waste.[2] Do not dispose of Pemigatinib or its waste in the
regular trash or down the drain.

Experimental Protocols: Donning and Doffing PPE

Proper donning and doffing of PPE is as crucial as the selection of the equipment itself to
prevent cross-contamination.

Donning Procedure

e Gown: Put on the disposable gown, ensuring it is securely fastened at the back.
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o Respirator: If required, perform a fit check for the respirator.
o Eye Protection: Put on safety glasses or goggles.

o Gloves: Don the first pair of gloves, ensuring the cuffs are tucked under the sleeves of the
gown. Don the second, outer pair of gloves, pulling the cuffs over the sleeves of the gown.

Doffing Procedure (to be performed in a designated
area)

o Outer Gloves: Remove the outer pair of gloves and dispose of them in the hazardous waste
container.

e Gown: Unfasten the gown and remove it by rolling it down from the shoulders, turning it
inside out. Dispose of it in the hazardous waste container.

o Eye Protection: Remove eye protection from the back to the front and place it in a
designated area for decontamination or disposal.

 Inner Gloves: Remove the inner pair of gloves and dispose of them in the hazardous waste
container.

» Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Visual Guidance: Workflows and Logical
Relationships

The following diagrams illustrate the key decision-making and procedural workflows for
handling Pemigatinib safely.
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Preparation Phase

Handling Pemigatinib?

Assess Task Risk

High Risk Medium Risk

Weighing/Reconstituting
(High Dust Potential)

Handling Solution
(Low Splash Potential)

Storage/Transport
(Sealed Container)

PPE Selgction

Full PPE:
- Double Gloves
- Gown
- Eye Protection
- Respirator (N95+)

Standard PPE:
- Double Gloves
- Gown
- Eye Protection

Basic PPE:
- Lab Coat
- Single Gloves

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Pemigatinib.
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Donning Sequence Doffing Sequence

1. Outer Gloves

2. Respirator

3. Eye Protection 3. Eye Protection

4. Inner Gloves 4. Inner Gloves

5. Outer Gloves

Click to download full resolution via product page

Caption: Procedural Steps for Donning and Doffing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. Choosing the Right Glove for Protecting Yourself and the Product [shieldscientific.com]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment for Handling Pemigatinib]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b609903#personal-protective-
equipment-for-handling-pemigatinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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